Cas no 1072945-98-2 (2-Chloro-5-methoxypyridine-4-boronic Acid)

• Product Name: 2-Chloro-5-methoxypyridine-4-boronic Acid
• CAS No: 1072945-98-2
• MF: C₆H₇BClNO₃
• MW: 187.388680696487
• MDL: MFCD09972106
• CID: 829031
• PubChem ID: 46738707
• Update Time: 2025-11-17

2-Chloro-5-methoxypyridine-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-methoxypyridin-4-yl)boronic acid
• 2-Chloro-5-methoxypyridine-4-boronic acid
• Boronic acid, B-(2-chloro-5-methoxy-4-pyridinyl)-
• DTXSID20674363
• C6H7BClNO3
• SCHEMBL1191784
• AB55672
• SY255534
• MFCD09972106
• RIJYQJUSSTXMRQ-UHFFFAOYSA-N
• 2-chloro-5-methoxypyridin-4-ylboronic acid
• (2-Chloro-5-methoxypyridin-4-yl)boronicacid
• 2-chloro-5-methoxypyridine-4-ylboronic acid
• CS-0141801
• 1072945-98-2
• AS-48823
• FD10156
• AKOS006310389
• 2-Chloro-5-methoxypyridine-4-boronic Acid

• MDL： MFCD09972106
• Inchi： 1S/C6H7BClNO3/c1-12-5-3-9-6(8)2-4(5)7(10)11/h2-3,10-11H,1H3
• InChI Key： RIJYQJUSSTXMRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=C(C=N1)OC

Computed Properties

• Exact Mass: 187.02100
• Monoisotopic Mass: 187.0207509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 62.58000
• LogP: -0.57660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-methoxypyridine-4-boronic Acid

Comprehensive Guide to 2-Chloro-5-methoxypyridine-4-boronic Acid (CAS No. 1072945-98-2): Properties, Applications, and Market Insights

2-Chloro-5-methoxypyridine-4-boronic Acid (CAS No. 1072945-98-2) is a versatile boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are known for their unique reactivity and applications in Suzuki-Miyaura cross-coupling reactions. With the increasing demand for pyridine-based intermediates, this compound has gained significant attention in recent years.

The molecular structure of 2-Chloro-5-methoxypyridine-4-boronic Acid features a chloro-substituted pyridine ring and a methoxy group at the 5-position, along with a boronic acid moiety at the 4-position. This combination of functional groups makes it an excellent building block for synthesizing complex molecules. Researchers often search for "boronic acid derivatives for drug discovery" or "pyridine boronic acid applications," highlighting the compound's relevance in modern chemistry.

One of the most significant applications of 2-Chloro-5-methoxypyridine-4-boronic Acid is in the pharmaceutical industry, where it serves as a key intermediate for developing kinase inhibitors and other bioactive molecules. The compound's ability to participate in palladium-catalyzed coupling reactions makes it invaluable for creating aryl-aryl bonds, a common structural feature in many drugs. Recent trends show growing interest in "small molecule drug development using boronic acids" and "pyridine-based pharmaceuticals," aligning with this compound's utility.

In material science, 2-Chloro-5-methoxypyridine-4-boronic Acid finds applications in designing organic electronic materials and metal-organic frameworks (MOFs). The compound's electron-rich pyridine ring and boronic acid functionality enable the creation of novel materials with tailored properties. Searches for "boronic acids in material science" and "functionalized pyridines for MOFs" reflect the scientific community's interest in these applications.

The synthesis and handling of 2-Chloro-5-methoxypyridine-4-boronic Acid require specialized knowledge due to the sensitivity of boronic acids to moisture and air. Proper storage conditions, typically under inert atmosphere and low temperatures, are essential to maintain the compound's stability. Many researchers inquire about "best practices for handling boronic acids" and "storage conditions for pyridine boronic acids," indicating the importance of these technical aspects.

Market analysis reveals a steady growth in demand for 2-Chloro-5-methoxypyridine-4-boronic Acid, particularly from the contract research organizations (CROs) and pharmaceutical companies engaged in drug discovery programs. The compound's high purity grades and custom synthesis options are frequently requested by buyers searching for "reliable suppliers of pyridine boronic acids" or "high-quality 1072945-98-2."

From an environmental perspective, 2-Chloro-5-methoxypyridine-4-boronic Acid is subject to standard chemical disposal regulations. While not classified as hazardous under normal handling conditions, proper waste management protocols should be followed. Environmental concerns have led to increased searches for "green chemistry approaches to boronic acid synthesis" and "sustainable handling of chemical intermediates."

Recent advancements in flow chemistry and continuous processing have opened new possibilities for the efficient production of 2-Chloro-5-methoxypyridine-4-boronic Acid and similar compounds. These technological developments address common search queries like "scalable synthesis of boronic acid derivatives" and "process intensification in fine chemical production," showcasing the evolving nature of this field.

Quality control of 2-Chloro-5-methoxypyridine-4-boronic Acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry's stringent requirements have increased searches for "analytical methods for boronic acid purity" and "specifications for drug intermediate quality," emphasizing the need for rigorous quality standards.

Looking ahead, the future of 2-Chloro-5-methoxypyridine-4-boronic Acid appears promising, with potential applications emerging in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge research areas have generated search trends like "boronic acids in targeted protein degradation" and "pyridine derivatives in bioconjugation," pointing to exciting new directions for this versatile compound.